ethyl 4-(4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazin-1-yl)-4-oxobutanoate

• IUPAC Name: ethyl 4-[4-(3-methyltriazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl]-4-oxobutanoate
• InChI: InChI=1S/C15H21N7O3/c1-3-25-12(24)5-4-11(23)21-6-8-22(9-7-21)15-13-14(16-10-17-15)20(2)19-18-13/h10H,3-9H2,1-2H3
• InChI Key: XYAKOXUVBMYYRB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCC(=O)N1CCN(CC1)C2=NC=NC3=C2N=NN3C
• Molecular Formula: C15H21N7O3
• Molecular Weight: 347.37 g/mol

Description

Ethyl 4-(4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazin-1-yl)-4-oxobutanoate is a useful research compound. Its molecular formula is C15H21N7O3 and its molecular weight is 347.37 g/mol. The purity is usually 95%.
The exact mass of the compound ethyl 4-(4-{3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazin-1-yl)-4-oxobutanoate is 347.17058756 g/mol and the complexity rating of the compound is 484. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antibacterial Activity

Triazole derivatives have been investigated for their antibacterial properties. The presence of the triazole moiety allows these compounds to interact with enzymes and receptors in bacterial cells. Researchers have explored the potential of triazole-containing drugs in combating bacterial infections. .

Antifungal Activity

The triazole nucleus is a key component in several antifungal drugs. Compounds like fluconazole , voriconazole , and ravuconazole belong to this class. They inhibit fungal growth by interfering with ergosterol biosynthesis, an essential component of fungal cell membranes. .

Anticancer Potential

Triazole derivatives have shown promise in cancer research. Researchers have synthesized novel compounds with triazole moieties and evaluated their antiproliferative effects. .

Antioxidant Properties

Some triazole derivatives exhibit antioxidant activity. These compounds scavenge free radicals and protect cells from oxidative damage. .

Antiviral Effects

Triazole-containing compounds have been explored for their antiviral potential. While the exact application of our specific compound is not documented, the triazole nucleus has been associated with antiviral activity. .

Neuroprotective and Anti-Neuroinflammatory Properties

In a recent study, novel triazole-pyrimidine derivatives were developed as neuroprotective and anti-neuroinflammatory agents. .

Mechanism of Action

Target of Action

The primary targets of this compound are neurodegenerative diseases , ischemic stroke, and traumatic brain injury . The compound has been shown to have promising neuroprotective and anti-neuroinflammatory properties .

Mode of Action

The compound interacts with its targets by inhibiting nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells . It also reduces the expression of the endoplasmic reticulum (ER) chaperone, BIP, and apoptosis marker cleaved caspase-3 in human neuronal cells . A molecular docking study showed that the compound has favorable interaction with active residues of ATF4 and NF-kB proteins .

Biochemical Pathways

The compound affects the ER stress pathway, apoptosis pathway, and the NF-kB inflammatory pathway . By inhibiting these pathways, it can potentially be developed as a neuroprotective and anti-neuroinflammatory agent .

Pharmacokinetics

The compound’s neuroprotective and anti-neuroinflammatory properties suggest that it can cross the blood-brain barrier and interact with neuronal cells .

Result of Action

The compound’s action results in significant anti-neuroinflammatory properties and promising neuroprotective activity . This is evidenced by the inhibition of NO and TNF-α production in LPS-stimulated human microglia cells, and reduced expression of the ER chaperone, BIP, and apoptosis marker cleaved caspase-3 in human neuronal cells .

Action Environment